![molecular formula C24H15NO6 B5913627 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) CAS No. 392290-55-0](/img/structure/B5913627.png)
3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is also known as Pyridoxal Isonicotinoyl Hydrazone (PIH) and has been extensively studied for its ability to chelate iron, a process that has been linked to various biological functions.
Mechanism of Action
The mechanism of action of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) is primarily attributed to its ability to chelate iron. Iron chelation has been linked to various biological functions, including the prevention of oxidative stress and the inhibition of tumor growth.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one). The compound has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been reported to reduce the levels of reactive oxygen species and pro-inflammatory cytokines in various cell types.
Advantages and Limitations for Lab Experiments
The advantages of using 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) in lab experiments include its potent antioxidant and anti-inflammatory properties, as well as its ability to chelate iron. However, the limitations of using the compound include its complex synthesis process and the potential for toxicity at high concentrations.
Future Directions
There are several future directions for the research of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one). One of the most promising areas of research is the development of novel iron chelators for the treatment of cancer and other diseases. Additionally, the use of the compound in combination with other therapeutic agents is an area of active research. Finally, the development of more efficient and cost-effective synthesis methods for the compound could potentially lead to its widespread use in various scientific fields.
Synthesis Methods
The synthesis of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) is a complex process that involves several steps. The most commonly used method involves the reaction of 2-hydroxy-1-naphthaldehyde and isonicotinic acid hydrazide in the presence of a suitable catalyst. The reaction mixture is then subjected to a series of purification steps to obtain the final product.
Scientific Research Applications
The potential therapeutic applications of 3,3'-(4-pyridinylmethylene)bis(4-hydroxy-2H-chromen-2-one) have been extensively studied in various scientific fields. The compound has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer properties.
properties
IUPAC Name |
4-hydroxy-3-[(4-hydroxy-2-oxochromen-3-yl)-pyridin-4-ylmethyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H15NO6/c26-21-14-5-1-3-7-16(14)30-23(28)19(21)18(13-9-11-25-12-10-13)20-22(27)15-6-2-4-8-17(15)31-24(20)29/h1-12,18,26-27H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJQRDMVKOFZTNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(C(=O)O2)C(C3=CC=NC=C3)C4=C(C5=CC=CC=C5OC4=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H15NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30715675 |
Source
|
Record name | 3,3'-[(Pyridin-4-yl)methylene]bis(4-hydroxy-2H-1-benzopyran-2-one) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30715675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
413.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-[(Pyridin-4-yl)methylene]bis(4-hydroxy-2H-1-benzopyran-2-one) | |
CAS RN |
392290-55-0 |
Source
|
Record name | 3,3'-[(Pyridin-4-yl)methylene]bis(4-hydroxy-2H-1-benzopyran-2-one) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30715675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.